Cas no 4059-10-3 (1-benzyl-5-bromo-4-nitroimidazole)

• Product Name: 1-benzyl-5-bromo-4-nitroimidazole
• CAS No: 4059-10-3
• MF: C₁₀H₈BrN₃O₂
• MW: 282.093420982361
• CID: 925944
• PubChem ID: 290690
• Update Time: 2025-04-19

1-benzyl-5-bromo-4-nitroimidazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-bromo-4-nitroimidazole
• Ambcb5343330; NSC154826; Oprea1_197767; 1-benzyl-5-bromo-4-nitro-1h-imidazole; 5-Brom-4-nitro-1-benzylimidazol; CTK4I3379; 1-Benzyl-4-nitro-5-bromoimidazole; SureCN1522919; AC1L6EAZ; 1-benzyl-5-bromo-4-nitro-1H-imidazole; AC1Q20CH;
• NSC154826
• SCHEMBL1522919
• DTXSID70302881
• 4059-10-3
• Oprea1_197767
• RRHSCVBBORUEOB-UHFFFAOYSA-N
• NSC-154826
• 1-benzyl-5-bromo-4-nitro-1h-imidazole

• Inchi： 1S/C10H8BrN3O2/c11-9-10(14(15)16)12-7-13(9)6-8-4-2-1-3-5-8/h1-5,7H,6H2
• InChI Key： RRHSCVBBORUEOB-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.98004
• Monoisotopic Mass: 280.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96
• LogP: 3.12530